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Compound of Interest

Compound Name: Magnesium nitrite

Cat. No.: B12691802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

magnesium nitrite, Mg(NO₂)₂. The information is tailored for researchers, scientists, and

professionals in drug development, with a focus on data presentation, experimental

methodologies, and relevant biological signaling pathways.

Core Chemical and Physical Properties
Magnesium nitrite is a hygroscopic, white crystalline solid that is soluble in water and ethanol.

As a strong electrolyte, it completely dissociates in aqueous solutions into magnesium ions

(Mg²⁺) and nitrite ions (NO₂⁻).

Table 1: Physical and Chemical Properties of Magnesium Nitrite
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Property Value Source(s)

Molecular Formula Mg(NO₂)₂ [1]

Molar Mass 116.32 g/mol [1]

Appearance White crystalline solid [2]

Solubility in Water
129.9 g/100 g at 25°C (for the

trihydrate)
[3]

Solubility in Ethanol Soluble [3]

Melting Point
100 °C (decomposes) (for the

trihydrate)
[3]

Decomposition Temp. 100 °C (for the trihydrate) [3]

Hygroscopicity Hygroscopic [2]

Synthesis of Magnesium Nitrite
Detailed experimental procedures for the synthesis of pure magnesium nitrite are not

abundantly available in recent literature. However, two primary methods can be employed

based on fundamental chemical principles: neutralization and double displacement.

Experimental Protocol: Synthesis via Neutralization
Reaction
This method involves the reaction of nitrous acid with magnesium hydroxide.

Reaction: 2HNO₂(aq) + Mg(OH)₂(s) → Mg(NO₂)₂(aq) + 2H₂O(l)

Methodology:

Preparation of Reactants:

Prepare a solution of nitrous acid. Note: Nitrous acid is unstable and is typically generated

in situ by reacting a nitrite salt (e.g., sodium nitrite) with a strong acid (e.g., hydrochloric

acid) at low temperatures.
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Obtain a fine powder of magnesium hydroxide.

Reaction:

In a reaction vessel maintained at a low temperature (0-5 °C) to minimize the

decomposition of nitrous acid, slowly add the magnesium hydroxide powder to the freshly

prepared nitrous acid solution with constant stirring.

Monitor the pH of the solution. The addition of magnesium hydroxide should continue until

the solution is neutralized (pH ~7).

Purification:

Filter the resulting solution to remove any unreacted magnesium hydroxide.

The filtrate, an aqueous solution of magnesium nitrite, can be concentrated by gentle

heating under vacuum to induce crystallization.

Isolation:

Collect the magnesium nitrite crystals by filtration and wash with a small amount of cold

ethanol.

Dry the crystals in a desiccator over a suitable drying agent.
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Synthesis of Magnesium Nitrite via Neutralization

Reactants

Process

Product

Nitrous Acid (aq)

Reaction at 0-5°C

Magnesium Hydroxide (s)

Neutralization (pH~7)

Filtration

Concentration & Crystallization

Isolation & Drying

Magnesium Nitrite Crystals
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Thermal Decomposition of Magnesium Nitrite

Mg(NO2)2

Heat

MgO NO2 NO
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Simplified Nitric Oxide (NO) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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